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Compound of Interest

Compound Name: Silver benzoate hydrate

Cat. No.: B8022808

Get Quote

Audience: Researchers, scientists, and drug development professionals.

Introduction: Triphenyltin benzoate is an organotin compound that has garnered interest for its

potential biological activities, including antibacterial and antifungal properties.[1][2][3] This

document provides a detailed protocol for the synthesis of triphenyltin benzoate from the

reaction of triphenyltin chloride with silver benzoate. The provided methodology is based on

established literature procedures, offering a reproducible workflow for laboratory synthesis.[1]

Chemical Reaction
The synthesis involves a salt metathesis reaction where the chloride in triphenyltin chloride is

replaced by the benzoate group from silver benzoate, leading to the formation of triphenyltin

benzoate and a precipitate of silver chloride.

(C₆H₅)₃SnCl + C₆H₅COOAg → (C₆H₅)₃SnOOCC₆H₅ + AgCl(s)

Experimental Protocols
This section details the step-by-step procedures for the preparation of the silver benzoate

precursor and the subsequent synthesis of triphenyltin benzoate.
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Protocol 1: Preparation of Silver Benzoate

This protocol describes the synthesis of silver benzoate from sodium benzoate and silver

nitrate.

Materials:

Silver nitrate (AgNO₃)

Sodium benzoate (C₇H₅NaO₂)

Deionized water

Stirring apparatus

Filtration apparatus

Drying oven

Procedure:

Prepare a solution of silver nitrate (17 mmol, 2.89 g) in 10 ml of deionized water.

Prepare a separate solution of sodium benzoate (17 mmol, 2.4 g) in 10 ml of deionized

water.

Add the silver nitrate solution to the sodium benzoate solution with continuous stirring.

Stir the resulting mixture at room temperature for 2 hours in the dark to facilitate the

precipitation of silver benzoate.

Collect the white precipitate by filtration.

Dry the collected solid to obtain silver benzoate.

Protocol 2: Synthesis of Triphenyltin Benzoate

This protocol outlines the reaction between triphenyltin chloride and the prepared silver

benzoate.
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Materials:

Silver benzoate (C₇H₅AgO₂)

Triphenyltin chloride ((C₆H₅)₃SnCl)

Chloroform (CHCl₃)

Conical flask

Aluminum foil

Stirring apparatus

Filtration apparatus

Rotary evaporator

Recrystallization solvent (Chloroform)

Procedure:

In a conical flask, combine silver benzoate (10 mmol, 2.4 g) and triphenyltin chloride (10

mmol, 4.04 g) in 150 ml of chloroform.[1]

Cover the flask with aluminum foil to protect the reaction from light.

Stir the mixture for 48 hours in the dark at room temperature.[1]

After the reaction is complete, a precipitate of silver chloride (AgCl) will have formed.

Filter the mixture to remove the AgCl precipitate.[1]

Evaporate the solvent from the clear filtrate using a rotary evaporator to obtain the crude

solid product.[1]

Purify the solid by recrystallization from chloroform to yield triphenyltin benzoate.[1]
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Data Presentation
The following tables summarize the quantitative data associated with the synthesis of silver

benzoate and triphenyltin benzoate.

Table 1: Synthesis of Silver Benzoate

Reactant
Molar Mass (
g/mol )

Amount
(mmol)

Mass (g) Yield (%)

Silver Nitrate 169.87 17 2.89 85

Sodium

Benzoate
144.11 17 2.4

Product

Silver Benzoate 228.98 - 3.25

Table 2: Synthesis of Triphenyltin Benzoate

Reactant
Molar Mass (
g/mol )

Amount
(mmol)

Mass (g) Yield (%)

Silver Benzoate 228.98 10 2.4 90

Triphenyltin

Chloride
385.46 10 4.04

Product

Triphenyltin

Benzoate
471.1 - 4.44

Table 3: Characterization Data for Triphenyltin Benzoate
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Property Value

Melting Point 79-80 °C[1]

Rf value* 0.48[1]

Elemental Analysis (Calculated) C, 63.73%; H, 4.28%; Sn, 25.19%[1]

Elemental Analysis (Found) C, 63.63%; H, 4.34%; Sn, 25.11%[1]

*TLC solvent system: benzene-chloroform-methanol (10:9:0.5)[1]

Visualizations
The following diagrams illustrate the logical flow of the synthesis and the experimental

workflow.
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Reactants

Products

Triphenyltin Chloride
((C₆H₅)₃SnCl)

Triphenyltin Benzoate
((C₆H₅)₃SnOOCC₆H₅)

+

Silver Chloride
(AgCl)

+

Silver Benzoate
(C₆H₅COOAg)
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Start

Dissolve Triphenyltin Chloride
and Silver Benzoate in Chloroform

Stir for 48h in the dark

Filter to remove AgCl precipitate

Evaporate solvent

Recrystallize from Chloroform

Triphenyltin Benzoate

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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